97-44-9

Acetarsol

In Stock

• CAS RN:
• 97-44-9

• Formula:
• C8H10AsNO5

• InChI:
• InChI=1S/C8H10AsNO5/c1-5(11)10-7-4-6(9(13,14)15)2-3-8(7)12/h2-4,12H,1H3,(H,10,11)(H2,13,14,15)

• InChIKey:
• ODFJOVXVLFUVNQ-UHFFFAOYSA-N

• Acetarsol is a pentavalent arsenical compound with antiprotozoal and antihelmintic properties. Although its mechanism of action is not fully known, acetarsone may bind to protein-containing sulfhydryl groups located in the parasite, thereby forming lethal As-S bonds. This may prevent their functioning and eventually kill the parasite.
  Acetarsol is a member of acetamides and an anilide.
  Acetarsol, with the molecular formula N-acetyl-4-hydroxy-m-arsanilic acid, is a pentavalent arsenical compound with antiprotozoal and antihelmintic properties. It was first discovered in 1921 by Ernest Fourneau at the Pasteur Institute. It was developed by Neolab Inc, and approved by Health Canada as an antifungal on December 31, 1964. It has been canceled and withdrawn from the market since August 12, 1997.

3,5-dimethyl-2H-1,2,6-thiadiazine 1,1-dioxide

In Stock

• CAS RN:
• 697-44-9

• Formula:
• C5H8N2O2S

• InChI:
• InChI=1S/C5H8N2O2S/c1-4-3-5(2)7-10(8,9)6-4/h3,6H,1-2H3

• InChIKey:
• GPTGKRKEDDOMNG-UHFFFAOYSA-N

• 3,5-dimethyl-2H-1,2,6-thiadiazine 1,1-dioxide is a useful research compound. Its molecular formula is C5H8N2O2S and its molecular weight is 160.2 g/mol. The purity is usually 95%.

p-Toluenesulfonylacetonitrile

In Stock

• CAS RN:
• 5697-44-9

• Formula:
• C9H9NO2S

• InChI:
• InChI=1S/C9H9NO2S/c1-8-2-4-9(5-3-8)13(11,12)7-6-10/h2-5H,7H2,1H3

• InChIKey:
• BBNNLJMGPASZPD-UHFFFAOYSA-N

• P-Toluenesulfonylacetonitrile is a useful research compound. Its molecular formula is C9H9NO2S and its molecular weight is 195.24 g/mol. The purity is usually 95%.

3-(Dipropylcarbamoyl)propanoic acid

In Stock

• CAS RN:
• 76197-44-9

• Formula:
• C10H19NO3

• InChI:
• InChI=1S/C10H19NO3/c1-3-7-11(8-4-2)9(12)5-6-10(13)14/h3-8H2,1-2H3,(H,13,14)

• InChIKey:
• VHSXMWPTPBCNHB-UHFFFAOYSA-N

• 3-(Dipropylcarbamoyl)propanoic acid is a useful research compound. Its molecular formula is C10H19NO3 and its molecular weight is 201.26 g/mol. The purity is usually 95%.

Zinc sulfite

Usually In Stock

• CAS RN:
• 13597-44-9

• Formula:
• ZnSO3
  O3SZn

• InChI:
• InChI=1S/H2O3S.Zn/c1-4(2)3;/h(H2,1,2,3);/q;+2/p-2

• InChIKey:
• HSYFJDYGOJKZCL-UHFFFAOYSA-L

• Zinc sulfite is a useful research compound. Its molecular formula is ZnSO3 and its molecular weight is 145.4 g/mol. The purity is usually 95%.

3-(3,4-dimethylphenyl)sulfonyl-N-(4-ethoxyphenyl)triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 872197-44-9

• Formula:
• C25H23N5O3S

• InChI:
• InChI=1S/C25H23N5O3S/c1-4-33-19-12-10-18(11-13-19)26-23-21-7-5-6-8-22(21)30-24(27-23)25(28-29-30)34(31,32)20-14-9-16(2)17(3)15-20/h5-15H,4H2,1-3H3,(H,26,27)

• InChIKey:
• VVSFTQPMHKCAJV-UHFFFAOYSA-N

• 3-(3,4-dimethylphenyl)sulfonyl-N-(4-ethoxyphenyl)triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H23N5O3S and its molecular weight is 473.55. The purity is usually 95%.

6-cyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937597-44-9

• Formula:
• C11H11N3O2

• InChI:
• InChI=1S/C11H11N3O2/c1-14-10-8(5-12-14)7(11(15)16)4-9(13-10)6-2-3-6/h4-6H,2-3H2,1H3,(H,15,16)

• InChIKey:
• GRXOHEXNROQVRY-UHFFFAOYSA-N

• 6-cyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.228. The purity is usually 95%.

6-[(5S,9R)-9-(4-cyanophenyl)-3-(3,5-dichlorophenyl)-1-methyl-2,4-dioxo-1,3,7-triazaspiro[4.4]non-7-yl]pyridine-3-carboxylic acid

In Stock

• CAS RN:
• 893397-44-9

• Formula:
• C26H19Cl2N5O4

• InChI:
• InChI=1S/C26H19Cl2N5O4/c1-31-25(37)33(20-9-18(27)8-19(28)10-20)24(36)26(31)14-32(22-7-6-17(12-30-22)23(34)35)13-21(26)16-4-2-15(11-29)3-5-16/h2-10,12,21H,13-14H2,1H3,(H,34,35)/t21-,26+/m0/s1

• InChIKey:
• LILGMDXLRPEBNH-HFZDXXHNSA-N

• BMS-688521 is a small molecule antagonist of leukocyte function associated antigen-1 (LFA-1). It has provided proof-of-concept for LFA-1 as an immunological target.

N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-4-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 1019097-44-9

• Formula:
• C23H16F3N7O2

• InChI:
• InChI=1S/C23H16F3N7O2/c1-13-11-18(28-20(34)14-7-9-15(10-8-14)23(24,25)26)33(31-13)22-29-19-17(21(35)30-22)12-27-32(19)16-5-3-2-4-6-16/h2-12H,1H3,(H,28,34)(H,29,30,35)

• InChIKey:
• LNGZHFNHGYKXDN-UHFFFAOYSA-N

• N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H16F3N7O2 and its molecular weight is 479.423. The purity is usually 95%.

(3aS,7aS)-3-allylhexahydro-3H-spiro[benzo[d]oxazole-2,3'-oxetane]

In Stock

• CAS RN:
• 1556097-44-9

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c1-2-7-13-10-5-3-4-6-11(10)15-12(13)8-14-9-12/h2,10-11H,1,3-9H2/t10-,11-/m0/s1

• InChIKey:
• FVIWLAGDOWAXNI-QWRGUYRKSA-N

• (3aS,7aS)-3-allylhexahydro-3H-spiro[benzo[d]oxazole-2,3'-oxetane] is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.289. The purity is usually 95%.

N-(2-methoxy-2-(o-tolyl)ethyl)pivalamide

In Stock

• CAS RN:
• 1797897-44-9

• Formula:
• C15H23NO2

• InChI:
• InChI=1S/C15H23NO2/c1-11-8-6-7-9-12(11)13(18-5)10-16-14(17)15(2,3)4/h6-9,13H,10H2,1-5H3,(H,16,17)

• InChIKey:
• LBEVDZDHVPXSQR-UHFFFAOYSA-N

• N-(2-methoxy-2-(o-tolyl)ethyl)pivalamide is a useful research compound. Its molecular formula is C15H23NO2 and its molecular weight is 249.354. The purity is usually 95%.

1,3-Dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-4-carboxylic acid

Usually In Stock

• CAS RN:
• 2248297-44-9

• Formula:
• C11H17N3O4

• InChI:
• InChI=1S/C11H17N3O4/c1-6-7(9(15)16)8(14(5)13-6)12-10(17)18-11(2,3)4/h1-5H3,(H,12,17)(H,15,16)

• InChIKey:
• IXUHMUFMFFQTKL-UHFFFAOYSA-N

• 1,3-Dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H17N3O4 and its molecular weight is 255.274. The purity is usually 95%.

N-({[3,3'-bithiophene]-5-yl}methyl)-2-(trifluoromethoxy)benzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379997-44-9

• Formula:
• C16H12F3NO3S3

• InChI:
• InChI=1S/C16H12F3NO3S3/c17-16(18,19)23-14-3-1-2-4-15(14)26(21,22)20-8-13-7-12(10-25-13)11-5-6-24-9-11/h1-7,9-10,20H,8H2

• InChIKey:
• LIKVNDMIIDJDNK-UHFFFAOYSA-N

• N-({[3,3'-bithiophene]-5-yl}methyl)-2-(trifluoromethoxy)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H12F3NO3S3 and its molecular weight is 419.45. The purity is usually 95%.